Cas no 321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI))

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) structure
321942-76-1 structure
Product Name:[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
CAS No:321942-76-1
MF:C14HBr3O6
MW:504.866142034531
CID:6641307
Update Time:2024-01-29

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
    • Inchi： 1S/C14HBr3O6/c15-3-1-2-4-6-5(3)12(19)23-14(21)8(6)10(17)9(16)7(4)13(20)22-11(2)18/h1H
    • InChI Key： BGTVGGYWQKOWMZ-UHFFFAOYSA-N
    • SMILES： C1(=O)OC(=O)C2=C(Br)C(Br)=C3C(=O)OC(=O)C4C3=C2C1=CC=4Br

Experimental Properties

  • Density: 2.545±0.06 g/cm3(Predicted)
  • Boiling Point: 739.0±60.0 °C(Predicted)

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Production Method

Production Method 1

81-30-1 81-30-1
321942-76-1 321942-76-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Sulfuric acid ;  1 h, rt; 16 h, 60 °C; 60 °C → 20 °C
1.2 Reagents: Water ;  cooled
Reference
Rational Synthesis of AB-Type N-Substituted Core-Functionalized Naphthalene Diimides (cNDIs)
Berezin, Andrey A.; et al, Organic Letters, 2015, 17(8), 1870-1873

Production Method 2

81-30-1 81-30-1
321942-76-1 321942-76-1
943148-61-6 943148-61-6
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Bromine ,  Fuming sulfuric acid Catalysts: Iodine ;  50 °C → 100 °C; 36 h, 100 °C; 100 °C → 60 °C
1.2 Reagents: Water
Reference
Efficient Bromination of Naphthalene Dianhydride and Microwave-Assisted Synthesis of Core-Brominated Naphthalene Diimides
Thompson, Annelise C.; et al, Synthetic Communications, 2015, 45(9), 1127-1136

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Raw materials

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Preparation Products

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Related Literature

321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.